Cas no 7404-68-4 (5,6-Diaminoindazole)

• Product Name: 5,6-Diaminoindazole
• CAS No: 7404-68-4
• Molecular Formula: C₇H₈N₄
• Molecular Weight: 148.16522
• MDL: MFCD00022787
• CID: 566334
• PubChem ID: 81900

5,6-Diaminoindazole Properties

Names and Identifiers

• 1H-Indazole-5,6-diamine
• 5,6-Diaminoindazole
• 1(2)H-Indazol-5,6-diyldiamin
• 1(2)H-indazole-5,6-diamine
• 1H-Indazole,5,6-diamino
• 5,6-Diamino-1H-indazol
• 5,6-Diaminoindazol
• diamino-5,6 indazole
• EINECS 231-012-6
• T0512-4927
• CS-0319474
• 2h-indazole-5,6-diamine
• CHEMBL559818
• NSC-400122
• 60SN334A6B
• 7404-68-4
• BP-10552
• 5,6-Diaminoindazole, AldrichCPR
• 4-25-00-02968 (Beilstein Handbook Reference)
• AKOS001046205
• BDBM50414083
• 1H-Indazole,6-diamino-
• 1H-Indazole, 5,6-diamino-
• DTXSID40224940
• SCHEMBL2268059
• MB00300
• FT-0666375
• W-203690
• BRN 0005124
• NS00037589
• MFCD00022787
• UNII-60SN334A6B
• NSC 400122
• 936940-91-9
• QJPUNSUXMNSPCN-UHFFFAOYSA-N
• NSC400122
• DA-18132

• MDL： MFCD00022787
• InChIKey： QJPUNSUXMNSPCN-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8N4/c8-5-1-4-3-10-11-7(4)2-6(5)9/h1-3H,8-9H2,(H,10,11)
• SMILES： C1=C2C=NNC2=CC(=C1N)N

Computed Properties

• Exact Mass: 148.07500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 148.074896272g/mol
• Heavy Atom Count: 11
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• LogP: 1.88970
• PSA: 80.72000
• Refractive Index: 1.865
• Boiling Point: 449.3°C at 760 mmHg
• Melting Point: 282-284°C
• Flash Point: 256°C
• Stability/Shelf Life: Light Sensitive
• Density: 1.486